BENGHE Foundational & Exploratory

Check Availability & Pricing

Safety and Handling of N-(3-
aminophenyl)butanamide: A Technical Guide

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: N-(3-aminophenyl)butanamide

Cat. No.: B091370

Disclaimer: This document provides a comprehensive overview of the available safety and
handling information for N-(3-aminophenyl)butanamide. It is intended for use by trained
professionals in research and development. Specific toxicological data for this compound is
limited; therefore, this guide draws upon information from structurally related compounds,
particularly substituted anilines, to provide a thorough assessment of potential hazards. All
laboratory work should be conducted with a thorough understanding of the potential risks and
by implementing appropriate safety measures.

Introduction

N-(3-aminophenyl)butanamide is a chemical compound with potential applications in
pharmaceutical and chemical research. As with any novel or specialty chemical, a thorough
understanding of its potential hazards and the implementation of appropriate safety protocols
are paramount to ensure the well-being of laboratory personnel. This guide provides a detailed
overview of the known properties, potential hazards, and recommended handling procedures
for N-(3-aminophenyl)butanamide.

Physicochemical Properties

A summary of the known and estimated physicochemical properties of N-(3-
aminophenyl)butanamide is presented in Table 1. This information is crucial for
understanding the compound's behavior and for designing appropriate storage and handling
procedures.
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Property Value Source
CAS Number 93469-29-5 [1][2]
Molecular Formula C10H14N20 [1]
Molar Mass 178.23 g/mol [1]
Appearance Typically a solid at room 2]
temperature

Boiling Point (estimated) 312.93°C-371.72 °C [3]
Melting Point (estimated) 135.75 °C [3]
Water Solubility (estimated) 384.07 mg/L - 1558.9 mg/L [3]
Storage Condition Room Temperature [1]

Hazard Identification and Classification

While a comprehensive toxicological profile for N-(3-aminophenyl)butanamide is not publicly
available, information for its hydrochloride salt and general classifications for the compound
provide insight into its potential hazards.

GHS Classification (for N-(3-aminophenyl)butanamide Hydrochloride):

Acute Toxicity, Oral (Category 4) - H302: Harmful if swallowed.

Skin Corrosion/Irritation (Category 2) - H315: Causes skin irritation.

Serious Eye Damage/Eye Irritation (Category 2) - H319: Causes serious eye irritation.

Specific Target Organ Toxicity (Single Exposure), Respiratory Tract Irritation (Category 3) -
H335: May cause respiratory irritation.

One supplier also classifies the base compound, N-(3-aminophenyl)butanamide, as an
[rritant.

Based on these classifications and the general properties of substituted anilines, the primary
hazards associated with N-(3-aminophenyl)butanamide are:
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e Irritation: Causes irritation to the skin, eyes, and respiratory system.

o Harmful if Swallowed: Ingestion may lead to adverse health effects.

o Potential for Systemic Effects: Like many anilines, there is a potential for systemic toxicity

upon absorption through the skin, inhalation, or ingestion.

Personal Protective Equipment (PPE) and Handling

Precautions

A multi-layered approach to personal protection is essential when handling N-(3-

aminophenyl)butanamide. The following PPE and handling precautions are recommended:

Precaution

Specification

Eye Protection

Chemical safety goggles or a face shield.

Hand Protection

Chemically resistant gloves (e.g., nitrile,
neoprene). Inspect gloves for integrity before

use.

Skin and Body Protection

Laboratory coat, long pants, and closed-toe

shoes.

Respiratory Protection

Use in a well-ventilated area. If dusts or
aerosols are generated, a NIOSH-approved
respirator with an appropriate particulate filter is

recommended.

Engineering Controls

Work should be conducted in a certified
chemical fume hood to minimize inhalation

exposure.

Hygiene Practices

Avoid contact with skin, eyes, and clothing. Do
not eat, drink, or smoke in the laboratory. Wash

hands thoroughly after handling.

First Aid Measures
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In the event of exposure to N-(3-aminophenyl)butanamide, immediate and appropriate first

aid is critical.

Exposure Route

First Aid Procedure

Eye Contact

Immediately flush eyes with plenty of water for
at least 15 minutes, occasionally lifting the
upper and lower eyelids. Seek immediate

medical attention.

Skin Contact

Remove contaminated clothing. Flush skin with
plenty of water for at least 15 minutes. Seek
medical attention if irritation develops or

persists.

Inhalation

Move the victim to fresh air. If not breathing,
give artificial respiration. If breathing is difficult,

give oxygen. Seek immediate medical attention.

Ingestion

Do NOT induce vomiting. If the victim is
conscious and alert, rinse mouth and drink 2-4
cupfuls of milk or water. Never give anything by
mouth to an unconscious person. Seek

immediate medical attention.

Fire and Explosion Hazard Data

Detailed fire and explosion data for N-(3-aminophenyl)butanamide are not available.

However, based on its chemical structure, the following general guidance applies:

» Extinguishing Media: Use water spray, alcohol-resistant foam, dry chemical, or carbon

dioxide.

e Hazardous Combustion Products: Combustion may produce toxic gases, including carbon

oxides and nitrogen oxides.

o Fire-Fighting Procedures: Wear a self-contained breathing apparatus (SCBA) and full

protective gear.
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Accidental Release Measures

In the event of a spill or release, follow these procedures:

Evacuate the area.

o Wear appropriate PPE.
e Ventilate the area.
o Contain the spill.

» For solid spills: Carefully sweep up the material and place it in a sealed, labeled container for
disposal. Avoid generating dust.

 For liquid spills (if dissolved in a solvent): Absorb the spill with an inert material (e.qg.,
vermiculite, sand, or earth) and place it in a sealed, labeled container for disposal.

o Clean the spill area with a suitable solvent, followed by soap and water.

» Dispose of all contaminated materials as hazardous waste in accordance with local, state,
and federal regulations.

Storage and Disposal

o Storage: Store in a tightly closed container in a cool, dry, and well-ventilated area away from
incompatible substances such as strong oxidizing agents.

o Disposal: Dispose of waste material in accordance with all applicable federal, state, and local
environmental regulations. Do not allow the material to enter drains or waterways.

Experimental Workflows and Safety Logic

To ensure safe handling, a structured workflow and a clear understanding of the logic behind
safety precautions are essential. The following diagrams, generated using Graphviz, illustrate a
typical experimental workflow and the logical hierarchy of controls for working with N-(3-
aminophenyl)butanamide.
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Caption: A typical experimental workflow for handling N-(3-aminophenyl)butanamide.
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Caption: The hierarchy of controls for mitigating hazards associated with N-(3-

aminophenyl)butanamide.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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aminophenyl-butanamide]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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